molecular formula C18H14F4N2O2 B2672839 N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide CAS No. 896289-99-9

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide

Cat. No. B2672839
CAS RN: 896289-99-9
M. Wt: 366.316
InChI Key: SDEXBLPPLYZXNN-UHFFFAOYSA-N
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Description

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide, also known as TFB-TBOA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in neuroscience research. This compound is a potent and selective inhibitor of excitatory amino acid transporters (EAATs), which are responsible for regulating the levels of glutamate in the brain.

Scientific Research Applications

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide has numerous potential applications in neuroscience research. It can be used to study the role of EAATs in regulating glutamate levels in the brain, which is important for understanding the pathophysiology of various neurological disorders such as epilepsy, stroke, and Alzheimer's disease. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide can also be used to investigate the effects of altered glutamate levels on neuronal function and behavior.

Mechanism Of Action

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide works by selectively inhibiting EAATs, which are responsible for removing glutamate from the synaptic cleft. By blocking EAATs, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide increases the levels of extracellular glutamate, leading to enhanced excitatory neurotransmission. This mechanism of action makes N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide a valuable tool for studying the role of glutamate in various neurological disorders.
Biochemical and Physiological Effects:
N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide has been shown to increase extracellular glutamate levels in the brain, leading to enhanced excitatory neurotransmission. This can result in a range of biochemical and physiological effects, including altered synaptic plasticity, changes in neuronal firing patterns, and alterations in behavior. N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide has also been shown to have neuroprotective effects in certain models of neurological disease.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide is its selectivity for EAATs, which allows for precise manipulation of glutamate levels in the brain. However, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on neuronal function and behavior are not yet fully understood. Additionally, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for research on N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide. One area of interest is the development of new compounds that are more selective and potent inhibitors of EAATs. Additionally, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide can be used to investigate the role of glutamate in various neurological disorders, including epilepsy, stroke, and Alzheimer's disease. Finally, N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide can be used to study the effects of altered glutamate levels on neuronal function and behavior, which has important implications for understanding the pathophysiology of neurological disorders.

Synthesis Methods

N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide can be synthesized using a multistep process. The first step involves the synthesis of 1-(3-fluorophenyl)-pyrrolidin-3-one, which is then converted to N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(trifluoromethyl)benzamide using a series of chemical reactions. The final product is obtained through purification and isolation techniques.

properties

IUPAC Name

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(trifluoromethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14F4N2O2/c19-11-4-3-5-13(8-11)24-10-12(9-16(24)25)23-17(26)14-6-1-2-7-15(14)18(20,21)22/h1-8,12H,9-10H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDEXBLPPLYZXNN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN(C1=O)C2=CC(=CC=C2)F)NC(=O)C3=CC=CC=C3C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14F4N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(trifluoromethyl)benzamide

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